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Compound of Interest

5-Chloro-2,4-
Compound Name:
dihydroxybenzaldehyde

Cat. No.: B189936

An In-depth Technical Guide to 5-Chloro-2,4-
dihydroxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 5-Chloro-2,4-
dihydroxybenzaldehyde, a versatile intermediate compound with significant applications in
pharmaceutical development, agrochemical synthesis, and various research fields.

Molecular Structure and Formula

5-Chloro-2,4-dihydroxybenzaldehyde is an organic compound characterized by a
benzaldehyde core structure substituted with two hydroxyl (-OH) groups at positions 2 and 4,
and a chlorine (-Cl) atom at position 5.[1] Its chemical structure gives rise to its reactivity and
utility as a building block in organic synthesis.[1]

The molecular formula of the compound is C7HsCIOs.[1][2][3][4][5]

Below is a diagram illustrating the logical relationship of the functional groups that constitute
the 5-Chloro-2,4-dihydroxybenzaldehyde molecule.
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Caption: Logical structure of 5-Chloro-2,4-dihydroxybenzaldehyde.

Chemical and Physical Properties

A summary of the key quantitative data for 5-Chloro-2,4-dihydroxybenzaldehyde is
presented in the table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 131088-02-3 [1][2][3]
Molecular Formula C7HsCIOs [L112][31[41[5]
Molecular Weight 172.57 g/mol [2][3]
Appearance Off-white crystal powder [2]

Melting Point 163-164 °C [3]

Boiling Point (Predicted)

332.8+22.0 °C

[3]

Purity > 95-99% (HPLC) [2]
5-chloro-2,4-

IUPAC Name _ [1]]4]
dihydroxybenzaldehyde
1S/C7H5CIO3/c8-5-1-4(3-

InChl [1114]
9)6(10)2-7(5)11/h1-3,10-11H
IPOSHVWRFQTHGK-

InChlKey [1114]

UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1Cl)0)0)C=0

[1]14]6]

Experimental Protocols

Synthesis of 5-Chloro-2,4-dihydroxybenzaldehyde from 2,4-dihydroxybenzaldehyde

This section details a general procedure for the synthesis of 5-Chloro-2,4-

dihydroxybenzaldehyde.

Materials:

e 2,4-dihydroxybenzaldehyde (starting material)

 Sulfonyl chloride

o Ether (solvent)
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 Ice water

o Water

e Saturated saline solution

e Anhydrous sodium sulfate

« Silica gel for column chromatography
e Petroleum ether (eluent)

o Ethyl acetate (eluent)

Procedure:

 Dissolve 2,4-dihydroxybenzaldehyde (20 g, 144.92 mmol) in ether (500 mL) in a reaction
vessel under argon protection.[3][7]

e Cool the solution to 0 °C using an ice bath.[3][7]
e Slowly add sulfonyl chloride (14 mL, 171.2 mmol) dropwise to the cooled solution.[3][7]

» After the addition is complete, allow the reaction mixture to warm to room temperature and
continue stirring for 30 minutes.[3][7]

e Pour the reaction mixture into ice water to separate the organic layer.[3][7]
e Wash the organic layer sequentially with water and saturated saline solution.[3][7]

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.[3][7]

» Purify the crude product by silica gel column chromatography using a mixture of petroleum
ether and ethyl acetate (90:10) as the eluent.[3][7]

o The final product is obtained as an off-white solid. The reported yield is 6.7 g (26%), with a
purity of 97% as determined by LC/MS.[3][7]
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Characterization Data:
e ESI-MS: m/z 170.9 [M-H]~.[3][7]

e 'H NMR (DMSO-d6, 400 MHz): & 11.39 (1H, s), 10.87 (1H, s), 9.98 (1H, s), 7.0 (1H, s), 6.58
(1H, s).[3][7]

The following diagram outlines the general workflow for the synthesis and purification of 5-
Chloro-2,4-dihydroxybenzaldehyde.
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1. Reaction Setup:
2,4-dihydroxybenzaldehyde in Ether
(0°C, Argon)

2. Addition:

Slow dropwise addition of
Sulfonyl Chloride

3. Reaction:
Warm to Room Temperature
Stir for 30 mins

4. Quenching & Extraction:
Pour into Ice Water
Separate Organic Layer

5. Washing:
Wash with Water and
Saturated Saline

6. Drying & Concentration:
Dry with Na2SO4
Concentrate under reduced pressure

7. Purification:
Silica Gel Column Chromatography
(Petroleum Ether/Ethyl Acetate)

Final Product:
5-Chloro-2,4-dihydroxybenzaldehyde
(Off-white solid)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Chloro-2,4-dihydroxybenzaldehyde.
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Applications and Research Interest

5-Chloro-2,4-dihydroxybenzaldehyde is a valuable intermediate in several industrial and
research applications due to its unique chemical structure.

o Pharmaceutical Development: It serves as a crucial building block in the synthesis of various
pharmaceuticals, particularly in the development of novel anti-inflammatory and antimicrobial
agents.[2] Its structure allows for modifications that can lead to the creation of more complex
and potent bioactive molecules.[2]

e Agrochemical Industry: The compound is utilized in the synthesis of herbicides and
fungicides.[2] Its properties enable the modification of existing chemical frameworks to
enhance the efficacy and specificity of agricultural products.[2]

o Organic Synthesis: In a broader context, it is a versatile reagent and building block for
creating more complex organic molecules, which can improve the efficiency of chemical
reactions.[2]

» Biochemical Research: It is employed in studies related to enzyme inhibition and metabolic
pathways, which can provide insights into biological processes and identify potential
therapeutic targets.[2]

» Analytical Chemistry: The compound can be used as a reagent in analytical methods to help
researchers detect and quantify specific substances within complex mixtures.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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